3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl acetate

• IUPAC Name: [3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxochromen-8-yl] acetate
• InChI: InChI=1S/C20H14N2O5/c1-11-6-3-4-8-14(11)18-21-19(27-22-18)15-10-13-7-5-9-16(25-12(2)23)17(13)26-20(15)24/h3-10H,1-2H3
• InChI Key: HGUFXWPUELRMBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3=CC4=C(C(=CC=C4)OC(=O)C)OC3=O
• Molecular Formula: C20H14N2O5
• Molecular Weight: 362.3 g/mol

Description

3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl acetate, also known as 3-MPCA, is a synthetic organic compound with a wide range of applications in scientific research. It is a derivative of oxadiazole and has a chromene core with an acetate group attached to it. As a result, 3-MPCA has a number of unique properties that make it a useful tool for a variety of scientific experiments.

Scientific Research Applications

3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl acetate has a wide range of applications in scientific research. It has been used as a ligand in the synthesis of transition metal complexes, as a catalyst in organic synthesis, and as a reagent in the determination of trace elements in aqueous solutions. In addition, 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl acetate has been used as a fluorescent probe for the detection of metal ions and as a fluorescent substrate for the study of enzymes. Furthermore, 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl acetate has been used as a photosensitizer in photodynamic therapy, as a fluorescent marker for the imaging of proteins, and as a fluorescent indicator for the detection of reactive oxygen species.

Mechanism of Action

The mechanism of action of 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl acetate is not well understood, but it is believed to involve the formation of a complex between the oxadiazole and chromene moieties. This complex is thought to be stabilized by the presence of the acetate group, which acts as a bridge between the two moieties. The complex is then believed to undergo a series of reactions with other molecules, leading to the formation of new products or the inhibition of existing reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl acetate are not well understood. However, it has been shown to inhibit the activity of certain enzymes, such as phospholipase A2 and cyclooxygenase-2, which are involved in the metabolism of fatty acids and the production of prostaglandins, respectively. In addition, 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl acetate has been shown to have antioxidant activity and to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

The use of 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl acetate in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize, and it is soluble in a variety of solvents. Furthermore, it is stable under a wide range of conditions, making it suitable for use in a variety of experiments. However, there are also some limitations to its use. For example, it is not very soluble in water and is not very stable at high temperatures.

Future Directions

The use of 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl acetate in scientific research has great potential for further development. For example, further studies could be conducted to investigate its potential as an antioxidant, anti-inflammatory, and anti-cancer agent. In addition, its ability to act as a fluorescent probe or marker could be explored further, as could its potential as a catalyst in organic synthesis. Finally, further research could be conducted to investigate its potential as a fluorescent indicator for the detection of reactive oxygen species.

Synthesis Methods

3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl acetate can be synthesized using a variety of methods, including the reaction of 2-methylphenyl-1,2,4-oxadiazole with 2-hydroxy-2H-chromen-8-yl acetate in aqueous solution. This reaction takes place in the presence of a base, such as sodium hydroxide or potassium hydroxide, and the resulting product is a white solid. Alternatively, 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl acetate can be synthesized by the reaction of 2-methylphenyl-1,2,4-oxadiazole with 2-hydroxy-2H-chromen-8-yl acetate in an organic solvent. This reaction is typically carried out at a temperature of 70-80°C and the resulting product is a white powder.